N-{1-benzyl-2-oxo-2-[(2-phenoxyethyl)amino]ethyl}benzamide

• Molecular Formula: C24H24N2O3
• Molecular Weight: 388.5 g/mol
• IUPAC Name: N-[1-oxo-1-(2-phenoxyethylamino)-3-phenylpropan-2-yl]benzamide
• InChI: InChI=1S/C24H24N2O3/c27-23(20-12-6-2-7-13-20)26-22(18-19-10-4-1-5-11-19)24(28)25-16-17-29-21-14-8-3-9-15-21/h1-15,22H,16-18H2,(H,25,28)(H,26,27)
• InChI Key: YZPZROBOJRLWBI-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CC(C(=O)NCCOC2=CC=CC=C2)NC(=O)C3=CC=CC=C3

Description

N-{1-benzyl-2-oxo-2-[(2-phenoxyethyl)amino]ethyl}benzamide, also known as BPEB, is a synthetic compound that has been extensively studied for its potential use in scientific research. BPEB belongs to the class of benzamide compounds and has been found to exhibit a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of N-{1-benzyl-2-oxo-2-[(2-phenoxyethyl)amino]ethyl}benzamide is not fully understood. However, it is believed to exert its biological effects by modulating the activity of certain neurotransmitters in the brain, including dopamine, serotonin, and norepinephrine.
Biochemical and Physiological Effects:
N-{1-benzyl-2-oxo-2-[(2-phenoxyethyl)amino]ethyl}benzamide has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters in the brain, including dopamine, serotonin, and norepinephrine. N-{1-benzyl-2-oxo-2-[(2-phenoxyethyl)amino]ethyl}benzamide has also been found to exhibit antioxidant and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-{1-benzyl-2-oxo-2-[(2-phenoxyethyl)amino]ethyl}benzamide is its wide range of biological activities, which make it a promising candidate for scientific research. However, one of the limitations of N-{1-benzyl-2-oxo-2-[(2-phenoxyethyl)amino]ethyl}benzamide is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on N-{1-benzyl-2-oxo-2-[(2-phenoxyethyl)amino]ethyl}benzamide. One potential area of study is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further research is needed to fully understand the mechanism of action of N-{1-benzyl-2-oxo-2-[(2-phenoxyethyl)amino]ethyl}benzamide and its potential side effects.

Synthesis Methods

The synthesis of N-{1-benzyl-2-oxo-2-[(2-phenoxyethyl)amino]ethyl}benzamide involves the reaction of benzoyl chloride with 2-(2-phenoxyethyl)amine to form N-benzoyl-2-(2-phenoxyethyl)amine. This intermediate is then reacted with benzyl chloroformate to form N-{1-benzyl-2-oxo-2-[(2-phenoxyethyl)amino]ethyl}benzamide.

Scientific Research Applications

N-{1-benzyl-2-oxo-2-[(2-phenoxyethyl)amino]ethyl}benzamide has been extensively studied for its potential use in scientific research. It has been found to exhibit a wide range of biological activities, including anticonvulsant, antidepressant, and anxiolytic effects. N-{1-benzyl-2-oxo-2-[(2-phenoxyethyl)amino]ethyl}benzamide has also been found to exhibit neuroprotective effects and has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.